Cas no 1806977-03-6 (Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate
• CAS No: 1806977-03-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4806035
• Update Time: 2025-11-06

Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-4-3-13-8(12)6(9(14)15-2)5(4)7(10)11/h3,7H,1-2H3
• InChI Key： PWMPQBHMUWHAQD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(N=CC=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate

Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate (CAS No. 1806977-03-6): A Comprehensive Overview

Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate (CAS No. 1806977-03-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate incorporates several key functional groups, including a pyridine core, difluoromethyl and fluoro substituents, and a carboxylate ester moiety. These structural elements contribute to its distinct chemical behavior and potential biological activity. The presence of fluorine atoms, particularly in the difluoromethyl group, is known to enhance metabolic stability and binding affinity, which are crucial factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated pyridines as pharmacophores due to their ability to modulate biological pathways effectively. Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate falls within this category and has been investigated for its potential applications in various therapeutic areas. Its unique chemical profile suggests that it may serve as a versatile building block for the synthesis of more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The combination of a pyridine ring with fluoro and difluoromethyl substituents provides a scaffold that can be easily modified to introduce additional functional groups, thereby allowing for the creation of structurally diverse derivatives. This flexibility is highly valuable in drug discovery pipelines, where the ability to fine-tune molecular properties is essential for optimizing efficacy and safety profiles.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can significantly influence the electronic properties of molecules, thereby affecting their interactions with biological targets. In the case of Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate, these effects are particularly pronounced due to the presence of multiple fluorine atoms at strategic positions within the molecule.

The carboxylate ester group in this compound also plays a critical role in its chemical reactivity. This moiety can undergo various transformations, such as hydrolysis or transesterification, which can be exploited to synthesize a wide range of derivatives. These transformations are often employed in synthetic chemistry to introduce new functional groups or to alter existing ones, thereby tailoring the properties of the final product.

From a computational chemistry perspective, Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding affinity and selectivity, which are critical parameters in drug design. The results suggest that this compound has the potential to interact with specific proteins or enzymes involved in disease pathways, making it a promising candidate for further investigation.

In addition to its synthetic utility, Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate has also been explored for its potential applications in materials science. Fluorinated compounds are known for their unique electronic and optical properties, which make them suitable for use in advanced materials such as liquid crystals and organic semiconductors. The structural features of this compound could be leveraged to develop novel materials with enhanced performance characteristics.

The pharmaceutical industry has been particularly interested in fluorinated pyridines due to their role as key motifs in many successful drugs on the market. By incorporating elements similar to those found in Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate, researchers aim to develop new therapeutics that exhibit improved pharmacokinetic profiles and greater therapeutic efficacy. The compound's structural diversity and functional flexibility make it an attractive starting point for such endeavors.

In conclusion, Methyl 4-(difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylate (CAS No. 1806977-03-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow within the scientific community.